Cas no 105907-31-1 (7-Chloro-2,6-dimethyl-1,2,3,4-tetrahydroquinoline)

• Product Name: 7-Chloro-2,6-dimethyl-1,2,3,4-tetrahydroquinoline
• CAS No: 105907-31-1
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 5744347
• PubChem ID: 57186533
• Update Time: 2025-05-19

7-Chloro-2,6-dimethyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-1,2,3,4-tetrahydro-2,6-dimethylquinoline
• 7-chloro-2,6-dimethyl-1,2,3,4-tetrahydroquinoline
• SCHEMBL10840727
• DTXSID101235251
• 105907-31-1
• 7-Chloro-2,6-dimethyl-1,2,3,4-tetrahydro-quinoline
• Quinoline, 7-chloro-1,2,3,4-tetrahydro-2,6-dimethyl-
• 7-Chloro-2,6-dimethyl-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C11H14ClN/c1-7-5-9-4-3-8(2)13-11(9)6-10(7)12/h5-6,8,13H,3-4H2,1-2H3
• InChI Key： GTTBSKSOHRGXRD-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC2=C(C=1)NC(C)CC2

Computed Properties

• Exact Mass: 195.0814771g/mol
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.084±0.06 g/cm3(Predicted)
• Boiling Point: 292.7±39.0 °C(Predicted)
• pka: 4.88±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 7-Chloro-2,6-dimethyl-1,2,3,4-tetrahydroquinoline

Comprehensive Overview of 7-Chloro-2,6-dimethyl-1,2,3,4-tetrahydroquinoline (CAS No. 105907-31-1)

7-Chloro-2,6-dimethyl-1,2,3,4-tetrahydroquinoline (CAS No. 105907-31-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This tetrahydroquinoline derivative is characterized by its unique molecular structure, featuring a chloro substituent at the 7-position and methyl groups at the 2- and 6-positions. The compound's heterocyclic framework makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents and antimicrobial compounds.

In recent years, the demand for 7-Chloro-2,6-dimethyl-1,2,3,4-tetrahydroquinoline has surged due to its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for neuroactive drugs, given the growing prevalence of neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's chloro-methyl substitution pattern enhances its ability to interact with biological targets, making it a promising candidate for further study.

The synthesis of 7-Chloro-2,6-dimethyl-1,2,3,4-tetrahydroquinoline typically involves multi-step organic reactions, including cyclization and halogenation processes. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity. These methods align with the current trend toward green chemistry and sustainable synthesis, which are hot topics in the scientific community.

From a commercial perspective, 7-Chloro-2,6-dimethyl-1,2,3,4-tetrahydroquinoline is available in high purity grades (>98%) for research and development purposes. Its CAS No. 105907-31-1 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. The compound's stability under standard storage conditions (room temperature, inert atmosphere) further enhances its practicality for laboratory use.

One of the most frequently asked questions about 7-Chloro-2,6-dimethyl-1,2,3,4-tetrahydroquinoline revolves around its solubility profile. The compound exhibits moderate solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but limited solubility in water. This property is critical for formulation studies and in vitro assays, where solvent compatibility is essential.

Another area of interest is the compound's spectroscopic characterization. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data are widely used to confirm its structure and purity. These analytical techniques are indispensable for quality control in pharmaceutical manufacturing, ensuring batch-to-batch consistency.

In conclusion, 7-Chloro-2,6-dimethyl-1,2,3,4-tetrahydroquinoline (CAS No. 105907-31-1) represents a versatile and valuable compound in modern chemical research. Its applications span drug development, material science, and biochemical studies, making it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative therapeutic strategies and advanced synthetic methodologies.